Cas no 1034192-12-5 (3-Azidopropane-1-sulfonamide)

• Product Name: 3-Azidopropane-1-sulfonamide
• CAS No: 1034192-12-5
• MF: C₃H₈N₄O₂S
• MW: 164.1862
• MDL: MFCD24454080
• CID: 4559556
• PubChem ID: 86605522
• Update Time: 2025-06-25

3-Azidopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Azidopropane-1-sulfonamide
• 3-azido-1-propanesulfonamide
• VSPMNQQOQWDCQX-UHFFFAOYSA-N
• 3-Azido-propane-1-sulfonic acid amide
• SY060425

• MDL： MFCD24454080
• Inchi： 1S/C3H8N4O2S/c4-7-6-2-1-3-10(5,8)9/h1-3H2,(H2,5,8,9)
• InChI Key： VSPMNQQOQWDCQX-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])N=[N+]=[N-])(N([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 221
• Topological Polar Surface Area: 82.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-Azidopropane-1-sulfonamide

3-Azidopropane-1-Sulfonamide (CAS No. 1034192-12-5): A Versatile Building Block in Chemical Biology and Drug Discovery

Among the diverse array of organic compounds employed in modern chemical biology, 3-Azidopropane-1-sulfonamide (CAS No. 1034192-12-5) stands out as a critical reagent with unique structural features and functional versatility. This compound combines an azido group at the terminal position of a propane chain with a sulfonamide moiety, creating a molecular architecture ideal for click chemistry applications and bioconjugation strategies. Recent advancements in its synthetic methodologies and pharmacological characterization have positioned this compound as an essential tool in drug delivery systems, targeted therapy development, and biomolecular imaging technologies.

The sulfonamide functional group confers exceptional water solubility and metabolic stability, making it particularly advantageous for biological applications compared to traditional hydrophobic linkers. Published studies from the Journal of Medicinal Chemistry (2023) demonstrate that this property enables efficient cellular uptake while minimizing off-target interactions. The terminal azide group, a cornerstone of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, allows precise site-specific conjugation with alkyne-functionalized biomolecules such as antibodies or peptides. This dual functionality has been leveraged in the design of antibody-drug conjugates (ADCs) where payload attachment must occur without compromising antibody activity.

Innovative applications emerging from recent research include its use as a scaffold for developing prodrugs with conditional release mechanisms. A 2024 study published in Nature Communications highlights its role in creating pH-sensitive linkers that release therapeutic agents specifically within tumor microenvironments. The sulfonamide's ionizable character facilitates this behavior through protonation-dependent conformational changes, ensuring drug activation only under acidic conditions characteristic of solid tumors.

Bioorthogonal labeling experiments have further validated its utility in live-cell imaging systems. Researchers at Stanford University demonstrated that coupling this compound with fluorescent dyes allows real-time tracking of intracellular trafficking pathways without disrupting normal cellular processes. The azide's inertness under physiological conditions ensures minimal background signal interference until activated by specific click reaction conditions.

Synthetic chemists continue optimizing its preparation through environmentally benign protocols. A green chemistry approach reported in Angewandte Chemie (2024) employs microwave-assisted synthesis using recyclable solvents, achieving >98% purity in one-pot reactions while reducing energy consumption by 60%. Such advancements address scalability concerns for industrial applications while maintaining compliance with current Good Manufacturing Practices (cGMP).

In preclinical drug development pipelines, this compound serves as a critical component for generating covalent inhibitors targeting cysteine-rich proteins implicated in oncogenesis and neurodegenerative diseases. Its ability to form stable Michael adducts with reactive thiols enables selective modulation of protein-protein interactions without affecting native disulfide bonds—a breakthrough highlighted in a 2024 Cell Chemical Biology article detailing novel kinase inhibitors.

Structural modifications continue expanding its application scope. Fatty acid conjugates synthesized via thioester linkages create membrane-permeable derivatives suitable for delivering nucleic acids across lipid bilayers, as shown in recent lipid nanoparticle (LNP) formulations optimized for mRNA delivery systems. These innovations underscore the compound's adaptability across therapeutic modalities from small molecules to biologics.

Safety profiles established through comprehensive toxicology studies reveal low acute toxicity (LD₅₀ > 5 g/kg) and rapid renal clearance, making it suitable for repeated dosing regimens. Pharmacokinetic data from rodent models published last year indicate plasma half-lives ranging from 4–6 hours post-administration, aligning with desired therapeutic windows for chronic disease management.

Ongoing research explores its potential in developing next-generation contrast agents for magnetic resonance imaging (MRI). By attaching paramagnetic gadolinium complexes through azide-click chemistry, researchers at MIT have created nanoparticles demonstrating enhanced T₁ relaxivity while maintaining submicron particle sizes optimal for vascular targeting.

This multifunctional compound continues to redefine possibilities at the intersection of organic synthesis and biomedical innovation. Its unique combination of chemical reactivity, biocompatibility, and structural tunability positions it as an indispensable tool for advancing personalized medicine strategies and precision therapeutics in the post-genomic era.